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Compound of Interest

Compound Name: Janus green

Cat. No.: B1672792 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Janus green, a vital stain used for visualizing mitochondria in

living cells. By adhering to these procedural steps, you can maintain a safe laboratory

environment while achieving accurate and reliable experimental results.

Personal Protective Equipment (PPE) and Safety
Precautions
While Janus green is not classified as a hazardous substance under the Globally Harmonized

System (GHS), prudent laboratory practices are essential to minimize exposure and ensure

safety.[1] Always handle chemicals with caution, as unpredictable reactions are possible.[1]

Recommended Personal Protective Equipment:

Gloves: Wear protective gloves to prevent skin contact.[1][2]

Eye Protection: Chemical splash goggles or safety glasses are necessary to protect the eyes

from splashes.[1]

Protective Clothing: A lab coat or other protective clothing should be worn to prevent staining

of personal clothes.

General Safety Practices:
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Work in a well-ventilated area to avoid inhalation of any dust or aerosols.

Wash hands thoroughly after handling the substance, even if gloves were worn.

Avoid eating, drinking, or smoking in the laboratory.

Keep the container tightly closed when not in use.

Store in a cool, dry place away from strong oxidizing agents.

Quantitative Safety Data
Comprehensive quantitative toxicity data for Janus green is largely unavailable in published

safety literature. The following table summarizes the available information.

Parameter Value Source

Oral LD50 (Rat) Not Available

Inhalation LC50 (Rat) Not Available

Dermal LD50 (Rabbit) Not Available

OSHA PEL Not Available

ACGIH TLV Not Available

LD50: Lethal Dose, 50%; LC50: Lethal Concentration, 50%; OSHA PEL: Occupational Safety

and Health Administration Permissible Exposure Limit; ACGIH TLV: American Conference of

Governmental Industrial Hygienists Threshold Limit Value.

The lack of specific toxicity values underscores the importance of adhering to the

recommended PPE and handling guidelines to minimize any potential risk.

Experimental Protocol: Vital Staining of
Mitochondria in Cultured Cells
This protocol provides a general procedure for the use of Janus green in staining mitochondria

in living cells for microscopic observation.
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Materials:

Janus green B powder

Distilled water or ethanol

Phosphate-buffered saline (PBS) or appropriate cell culture medium

Cultured cells on coverslips or in a petri dish

Microscope slides and coverslips

Light microscope

Procedure:

Prepare a 1% Stock Solution: Dissolve 10 mg of Janus green B powder in 1 mL of distilled

water or ethanol. Store this stock solution in a dark container at 4°C.

Prepare a Working Solution: Immediately before use, dilute the stock solution to a final

concentration of 0.01% to 0.1% in PBS or serum-free cell culture medium. A common

starting concentration is 0.02%.

Cell Preparation:

For adherent cells, grow them on sterile glass coverslips.

For suspension cells, gently pellet them by centrifugation.

Staining:

Adherent Cells: Remove the culture medium and wash the cells twice with pre-warmed

PBS. Add the Janus green working solution to cover the cells and incubate for 5-10

minutes at room temperature, protected from light.

Suspension Cells: Resuspend the cell pellet in the Janus green working solution and

incubate for 5-10 minutes at room temperature, protected from light.
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Washing:

Adherent Cells: Remove the staining solution and wash the cells 2-3 times with fresh PBS.

Suspension Cells: Pellet the cells by centrifugation, remove the supernatant, and

resuspend in fresh PBS. Repeat the wash step twice.

Microscopy:

Adherent Cells: Mount the coverslip onto a microscope slide with a drop of PBS.

Suspension Cells: Place a drop of the final cell suspension on a microscope slide and

cover with a coverslip.

Observation: Observe the stained mitochondria, which will appear as blue-green structures

within the cytoplasm, using a light microscope.

Handling and Disposal Workflow
The following diagram illustrates the key steps for the safe handling and disposal of Janus
green in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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